Cas no 2228787-07-1 (2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine
• CAS No: 2228787-07-1
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6300642
• PubChem ID: 165616954
• Update Time: 2025-07-22

2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine
• EN300-1831754
• 2228787-07-1

• Inchi： 1S/C11H16N2/c1-7-5-4-6-13-9(7)8-10(12)11(8,2)3/h4-6,8,10H,12H2,1-3H3
• InChI Key： ZGQFFCFOYHMXDV-UHFFFAOYSA-N
• SMILES： NC1C(C2C(C)=CC=CN=2)C1(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine

Recent Advances in the Study of 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine (CAS: 2228787-07-1)

The compound 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine (CAS: 2228787-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and pyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary investigations suggest that 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine may interact with specific receptors in the central nervous system, making it a candidate for the treatment of neurological disorders such as depression and anxiety. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding affinity and selectivity.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. The cyclopropane ring and pyridine structure have been hypothesized to confer stability and bioactivity, which could be leveraged in the design of novel anticancer agents. Early-stage preclinical trials have demonstrated its ability to inhibit certain cancer cell lines, though further validation is required to confirm these findings.

The synthesis of 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing challenges associated with the stereochemistry of the cyclopropane ring. These advancements are critical for scaling up production and facilitating future clinical studies.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further investigation. Additionally, toxicological studies are needed to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in these areas.

In conclusion, 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropan-1-amine represents a compelling area of research with potential applications in neurology and oncology. Continued exploration of its pharmacological mechanisms and optimization of its synthetic pathways will be essential for translating these findings into therapeutic innovations. The compound's unique structural features and biological activity underscore its value as a subject of ongoing scientific inquiry.